2-(2,3,4,5,6-Pentadeuteriophenyl)phenol
2-(2,3,4,5,6-Pentadeuteriophenyl)phenol
Brand Name:
Vulcanchem
CAS No.:
64420-98-0
VCID:
VC0051906
InChI:
InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H/i1D,2D,3D,6D,7D
SMILES:
C1=CC=C(C=C1)C2=CC=CC=C2O
Molecular Formula:
C12H10O
Molecular Weight:
175.24 g/mol
2-(2,3,4,5,6-Pentadeuteriophenyl)phenol
CAS No.: 64420-98-0
Reference Standards
VCID: VC0051906
Molecular Formula: C12H10O
Molecular Weight: 175.24 g/mol
CAS No. | 64420-98-0 |
---|---|
Product Name | 2-(2,3,4,5,6-Pentadeuteriophenyl)phenol |
Molecular Formula | C12H10O |
Molecular Weight | 175.24 g/mol |
IUPAC Name | 2-(2,3,4,5,6-pentadeuteriophenyl)phenol |
Standard InChI | InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H/i1D,2D,3D,6D,7D |
Standard InChIKey | LLEMOWNGBBNAJR-FSTBWYLISA-N |
Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C2=CC=CC=C2O)[2H])[2H] |
SMILES | C1=CC=C(C=C1)C2=CC=CC=C2O |
Canonical SMILES | C1=CC=C(C=C1)C2=CC=CC=C2O |
Synonyms | 2-Biphenylol-d5 (8CI); 2-Hydroxy-1,1’-biphenyl-d5; 2-Hydroxybiphenyl-d5; 2-Hydroxydiphenyl-d5; Anthrapole 73-d5; Britewood S-d5; Decco OPP 20-d5; Dowicide 1-d5; Invalon OP-d5; NSC 1548-d5; Nectryl-d5; O-PP-d5; Preventol 3041-d5; Preventol O Extra-d5 |
PubChem Compound | 10535252 |
Last Modified | Nov 11 2021 |
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